Cas no 1804828-05-4 (Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate)
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C10H9F3N2O6/c1-2-20-8(17)3-5-6(15(18)19)4-7(16)9(14-5)21-10(11,12)13/h4,16H,2-3H2,1H3
- InChI Key: TVHDOQRUHUPCRD-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=C(C(CC(=O)OCC)=N1)[N+](=O)[O-])O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 386
- XLogP3: 2
- Topological Polar Surface Area: 115
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029097467-1g |
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate |
1804828-05-4 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804828-05-4): A Comprehensive Overview
Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804828-05-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a hydroxyl group, a nitro group, and a trifluoromethoxy group, contribute to its distinctive chemical properties and reactivity.
The synthesis and characterization of Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate have been extensively studied due to its potential role in the development of novel pharmaceutical agents. The nitro group in the molecule is particularly noteworthy, as it is often utilized in medicinal chemistry for its ability to influence the electronic properties and metabolic pathways of drug candidates. Additionally, the trifluoromethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable moiety in drug design.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate has been explored as a potential lead compound in several research studies. For instance, its structural framework has been investigated for its ability to interact with enzymes and receptors involved in inflammatory and infectious diseases. The hydroxyl group, in particular, has been highlighted for its potential role in modulating enzyme activity and binding affinity.
One of the most compelling aspects of Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate is its versatility in synthetic chemistry. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to tailor the compound's properties for specific applications. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, derivatives of this compound have been synthesized and evaluated for their anti-cancer and anti-inflammatory properties.
The pharmacological profile of Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate has been studied in various preclinical models. Initial findings suggest that the compound exhibits promising activity against certain disease targets. The nitro group has been shown to play a crucial role in mediating interactions with biological targets, while the trifluoromethoxy group contributes to improved pharmacokinetic profiles. These observations have prompted further investigation into the potential therapeutic applications of this compound.
Advances in computational chemistry and molecular modeling have also contributed to a deeper understanding of Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate's mechanism of action. These studies have provided insights into how the compound interacts with biological targets at the molecular level, helping researchers design more effective derivatives with improved efficacy and reduced side effects. The integration of experimental data with computational methods has been instrumental in optimizing the pharmacological properties of this compound.
The future prospects for Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. Additionally, advancements in synthetic methodologies may facilitate the efficient production of this compound on an industrial scale.
In conclusion, Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804828-05-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for contributing to the discovery and development of new therapeutic agents.
1804828-05-4 (Ethyl 3-hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)